Cas no 62646-17-7 (Guanidine, heptyl-, sulfate)

• Product Name: Guanidine, heptyl-, sulfate
• CAS No: 62646-17-7
• MF: C₈H₂₁N₃O₄S
• MW: 255.335040807724
• CID: 436527
• PubChem ID: 54605517
• Update Time: 2025-04-19

Guanidine, heptyl-, sulfate Chemical and Physical Properties

Names and Identifiers

• Guanidine, heptyl-, sulfate
• 2-heptylguanidine,sulfuric acid
• WFNGKVYYLJTDDJ-UHFFFAOYSA-N
• Sulfuric acid--N''-heptylguanidine (1/1)
• DTXSID10714065
• 62646-17-7
• n-heptylguanidine sulfate
• SCHEMBL11564374
• NSC-37789
• NSC37789

• Inchi： 1S/C8H19N3.H2O4S/c1-2-3-4-5-6-7-11-8(9)10;1-5(2,3)4/h2-7H2,1H3,(H4,9,10,11);(H2,1,2,3,4)
• InChI Key： WFNGKVYYLJTDDJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CCCCCCC

Computed Properties

• Exact Mass: 255.12543
• Monoisotopic Mass: 255.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 136.5